2-Methoxy-4-(1-oxopropan-2-yl)benzonitrile
Cat. No. B8722154
M. Wt: 189.21 g/mol
InChI Key: LCEFXLWEIXRZNU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08673920B2
Procedure details
To a stirred solution of 4-(1-hydroxypropan-2-yl)-2-methoxybenzonitrile (0.12 g, 0.63 mmol) in dry CH2Cl2 (30 mL) at 0° C. was added Dess-Martin periodinane (0.35 g, 0.82 mmol) in one portion. The mixture was stirred for 12 h at rt and quenched with a 1:1 mixture of saturated Na2S2O3 (20 mL) and saturated NaHCO3 (20 mL). The resulting mixture was diluted with CH2Cl2 (50 mL) and the layers were separated. The aqueous phase was extracted with CH2Cl2 (2×50 mL). The combined organic phases were washed with brine, dried (Na2SO4), and concentrated in vacuo to give crude 2-methoxy-4-(1-oxopropan-2-yl)benzonitrile. The crude residue was used in subsequent reactions without further purification.
Identifiers
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REACTION_CXSMILES
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[OH:1][CH2:2][CH:3]([C:5]1[CH:12]=[CH:11][C:8]([C:9]#[N:10])=[C:7]([O:13][CH3:14])[CH:6]=1)[CH3:4].CC(OI1(OC(C)=O)(OC(C)=O)OC(=O)C2C=CC=CC1=2)=O>C(Cl)Cl>[CH3:14][O:13][C:7]1[CH:6]=[C:5]([CH:3]([CH3:4])[CH:2]=[O:1])[CH:12]=[CH:11][C:8]=1[C:9]#[N:10]
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Inputs
Step One
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Name
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Quantity
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0.12 g
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Type
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reactant
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Smiles
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OCC(C)C1=CC(=C(C#N)C=C1)OC
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Name
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Quantity
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0.35 g
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Type
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reactant
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Smiles
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CC(=O)OI1(C=2C=CC=CC2C(=O)O1)(OC(=O)C)OC(=O)C
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred for 12 h at rt
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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quenched with a 1:1 mixture of saturated Na2S2O3 (20 mL) and saturated NaHCO3 (20 mL)
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ADDITION
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Type
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ADDITION
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Details
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The resulting mixture was diluted with CH2Cl2 (50 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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the layers were separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous phase was extracted with CH2Cl2 (2×50 mL)
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WASH
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Type
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WASH
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Details
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The combined organic phases were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (Na2SO4)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
12 h |
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Name
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Type
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product
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Smiles
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COC1=C(C#N)C=CC(=C1)C(C=O)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
